Cas no 942400-49-9 ((3R,4R)-3,4-Dimethoxypyrrolidine)

• Product Name: (3R,4R)-3,4-Dimethoxypyrrolidine
• CAS No: 942400-49-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4660487
• Update Time: 2025-05-22

(3R,4R)-3,4-Dimethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3,4-Dimethoxypyrrolidine

• Inchi： 1S/C6H13NO2/c1-8-5-3-7-4-6(5)9-2/h5-7H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： CROOPTGQTSCWCM-PHDIDXHHSA-N
• SMILES： N1C[C@@H](OC)[C@H](OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3R,4R)-3,4-Dimethoxypyrrolidine

Comprehensive Overview of (3R,4R)-3,4-Dimethoxypyrrolidine (CAS No. 942400-49-9): Properties, Applications, and Industry Insights

(3R,4R)-3,4-Dimethoxypyrrolidine (CAS No. 942400-49-9) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its stereospecific dimethoxy substitution, serves as a versatile building block for asymmetric synthesis and drug development. Its unique 3R,4R configuration enables precise control over stereochemistry, making it invaluable for crafting complex molecules with high enantiomeric purity.

In recent years, the demand for chiral auxiliaries and pyrrolidine-based scaffolds has surged, driven by advancements in targeted drug discovery and green chemistry. Researchers frequently search for "CAS 942400-49-9 suppliers" or "(3R,4R)-3,4-Dimethoxypyrrolidine synthesis," reflecting its industrial relevance. The compound’s stability under mild conditions and compatibility with diverse reaction media align with the growing focus on sustainable methodologies, a hot topic in 2024’s chemical innovation landscape.

The molecular structure of (3R,4R)-3,4-Dimethoxypyrrolidine features two methoxy groups at the 3- and 4-positions of the pyrrolidine ring, enhancing its electron-donating capacity. This property is exploited in catalysis, particularly in asymmetric hydrogenation and cross-coupling reactions, where it acts as a ligand to transition metals. Such applications are frequently queried in academic databases, with terms like "pyrrolidine ligands in catalysis" trending among synthetic chemists.

From a commercial perspective, 942400-49-9 is often utilized in the production of bioactive alkaloids and GPCR-targeting pharmaceuticals. Its role in modulating receptor selectivity has been highlighted in recent studies on neurological therapeutics, correlating with rising searches for "pyrrolidine derivatives in CNS drugs." Regulatory-compliant synthesis protocols are emphasized, ensuring adherence to global safety standards without compromising yield efficiency—a balance highly sought after in custom synthesis inquiries.

Analytical characterization of (3R,4R)-3,4-Dimethoxypyrrolidine typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently discussed in online forums under keywords like "chiral purity analysis methods." The compound’s low hygroscopicity and crystalline form at room temperature further enhance its handling advantages, a practical consideration for large-scale manufacturers optimizing storage logistics.

Emerging applications include its use in peptide mimetics and proteolysis-targeting chimeras (PROTACs), areas gaining traction due to their potential in oncology research. This aligns with the spike in searches for "pyrrolidines in targeted protein degradation," showcasing how niche chemical tools intersect with cutting-edge therapeutic modalities. Environmental considerations also feature prominently, with solvent-free derivatization methods being explored to reduce waste generation.

In summary, (3R,4R)-3,4-Dimethoxypyrrolidine (CAS No. 942400-49-9) exemplifies the convergence of stereochemical precision and functional adaptability. Its expanding role in drug design and catalysis underscores its importance in modern chemistry, while industry queries reflect a dynamic interplay between academic curiosity and commercial viability. Future research may unlock further utilities in material science and agrochemicals, solidifying its status as a multifaceted synthetic asset.